16-Feruloyloxypalmitic acid
Overview
Description
16-feruloyloxypalmitic acid is the O-feruloyl derivative of 16-hydroxyhexadecanoic acid. It derives from a ferulic acid. It is a conjugate acid of a 16-feruloyloxypalmitate.
Scientific Research Applications
1. Natural Occurrence and Extraction
16-Feruloyloxypalmitic acid, a compound isolated from pollen grains of Biota orientalis, exemplifies the diverse phytochemicals present in natural sources (Ohmoto & Yamaguchi, 1988). Further studies have explored the extraction of ferulic acid, a related compound, from various agricultural wastes, demonstrating its prevalence and the feasibility of its recovery from natural sources (Tilay et al., 2008).
2. Antioxidant Properties and Health Applications
Extensive research highlights the antioxidant properties of ferulic acid, a compound closely related to this compound, indicating its therapeutic potential against diseases like cancer, diabetes, and cardiovascular conditions (Srinivasan et al., 2007). Its role as a membrane antioxidant also suggests potential applications in protecting skin structures and enhancing wound healing (Zduńska et al., 2018).
3. Role in Food Industry and Applications
Due to its low toxicity and various physiological functions, ferulic acid is widely used in the food and cosmetic industries. Its use as a preservative and in the preparation of food gels and edible films is well-documented, alongside its incorporation in sports foods and skin protection agents (Ou & Kwok, 2004).
4. Pharmaceutical Functions and Prodrugs
Recent advancements have been made in the development of new formulations and prodrugs of ferulic acid to enhance its bioavailability and pharmacological effectiveness, particularly for the treatment of neurodegenerative diseases (Stompor-Gorący & Machaczka, 2021).
5. Potential Therapeutic Applications
Ferulic acid's therapeutic properties, including its antioxidant, antidiabetic, anticancer, and antihypertensive effects, highlight its potential as a treatment option for various age-related diseases (Swamy & Govindaswamy, 2015).
properties
Molecular Formula |
C26H40O6 |
|---|---|
Molecular Weight |
448.6 g/mol |
IUPAC Name |
16-[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxyhexadecanoic acid |
InChI |
InChI=1S/C26H40O6/c1-31-24-21-22(16-18-23(24)27)17-19-26(30)32-20-14-12-10-8-6-4-2-3-5-7-9-11-13-15-25(28)29/h16-19,21,27H,2-15,20H2,1H3,(H,28,29)/b19-17+ |
InChI Key |
DCZDUZNVOVFUCD-HTXNQAPBSA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C/C(=O)OCCCCCCCCCCCCCCCC(=O)O)O |
Canonical SMILES |
COC1=C(C=CC(=C1)C=CC(=O)OCCCCCCCCCCCCCCCC(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![11-[17-(6-Carboxy-2,3,4-trihydroxyphenoxy)-3,4,5,18,19-pentahydroxy-8,14-dioxo-11-(3,4,5-trihydroxybenzoyl)oxy-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-10-yl]-3,4,5,16,17,18-hexahydroxy-8,13-dioxo-9,12-dioxatricyclo[12.4.0.02,7]octadeca-1(18),2,4,6,14,16-hexaene-10-carboxylic acid](/img/structure/B1254997.png)
![3-[[(1,3-dimethyl-4-pyrazolyl)methyl-methylamino]methyl]-N-methyl-N-(phenylmethyl)-2-imidazo[1,2-a]pyridinecarboxamide](/img/structure/B1255000.png)
![(2S,3S)-3-[[3-amino-5-[carbamimidoyl(methyl)amino]pentanoyl]amino]-6-(4-amino-2-oxopyrimidin-1-yl)-3,6-dihydro-2H-pyran-2-carboxylic acid](/img/structure/B1255007.png)
![N-[3-amino-1-[4-[2-(4-methoxyphenyl)ethylamino]-3-nitrophenyl]-3-oxopropyl]-4-bromobenzamide](/img/structure/B1255012.png)
![(3R,13S,17S)-13-methyl-1,2,3,6,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol](/img/structure/B1255013.png)
